Cas no 1181214-29-8 (4-[1-[4-(Trifluoromethoxy)phenyl]-1,2,4-triazol-3-yl]benzaldehyde)

• Product Name: 4-[1-[4-(Trifluoromethoxy)phenyl]-1,2,4-triazol-3-yl]benzaldehyde
• CAS No: 1181214-29-8
• MF: C₁₆H₁₀F₃N₃O₂
• MW: 333.264713764191
• CID: 5463013
• Update Time: 2025-10-30

4-[1-[4-(Trifluoromethoxy)phenyl]-1,2,4-triazol-3-yl]benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-[1-[4-(trifluoromethoxy)phenyl]-1,2,4-triazol-3-yl]benzaldehyde
• 4-(1-(4-(trifluoromethoxy)phenyl)-1H-1,2,4-triazol-3-yl)benzaldehyde
• 4-{1-[4-(trifluoromethoxy)phenyl]-1H-1,2,4-triazol-3-yl}benzaldehyde
• Z3899751626
• 4-(1-(4-(trifluoromethoxy)phenyl)-1H-1,2,4-triazol-3-yl)-benzaldehyde
• 4-[1-(4-trifluoromethoxyphenyl)-1H-[1,2,4]triazol-3-yl]-benzaldehyde
• Benzaldehyde, 4-[1-[4-(trifluoromethoxy)phenyl]-1H-1,2,4-triazol-3-yl]-
• 4-{1-[4-(trifluoromethoxy)phenyl]-1H-1,2,4-triazol- 3-yl}benzaldehyde
• 4-[1-[4-(Trifluoromethoxy)phenyl]-1,2,4-triazol-3-yl]benzaldehyde

• Inchi： 1S/C16H10F3N3O2/c17-16(18,19)24-14-7-5-13(6-8-14)22-10-20-15(21-22)12-3-1-11(9-23)2-4-12/h1-10H
• InChI Key： RBTXNWWNDUZLDU-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CC=1)N1C=NC(C2C=CC(C=O)=CC=2)=N1)(F)F

Computed Properties

• Exact Mass: 333.07251106 g/mol
• Monoisotopic Mass: 333.07251106 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 333.26
• XLogP3: 4
• Topological Polar Surface Area: 57

Experimental Properties

• Density: 1.37±0.1 g/cm3(Predicted)
• Boiling Point: 459.3±55.0 °C(Predicted)
• pka: 0.94±0.50(Predicted)

Additional information on 4-[1-[4-(Trifluoromethoxy)phenyl]-1,2,4-triazol-3-yl]benzaldehyde

Research Briefing on 4-[1-[4-(Trifluoromethoxy)phenyl]-1,2,4-triazol-3-yl]benzaldehyde (CAS: 1181214-29-8)

In recent years, the compound 4-[1-[4-(Trifluoromethoxy)phenyl]-1,2,4-triazol-3-yl]benzaldehyde (CAS: 1181214-29-8) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This briefing provides an overview of the latest research findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

The compound, characterized by its trifluoromethoxy and triazole functional groups, has been investigated for its role as a key intermediate in the synthesis of novel bioactive molecules. Recent studies have highlighted its utility in the development of small-molecule inhibitors targeting various enzymes and receptors, particularly in the context of inflammatory and neurological disorders.

A study published in the Journal of Medicinal Chemistry (2023) demonstrated the efficient synthesis of 4-[1-[4-(Trifluoromethoxy)phenyl]-1,2,4-triazol-3-yl]benzaldehyde via a multi-step reaction pathway, optimizing yield and purity for scalable production. The researchers emphasized the compound's stability and reactivity, making it a versatile building block for further derivatization.

In terms of biological activity, preliminary in vitro assays have shown that derivatives of this compound exhibit promising inhibitory effects on specific kinases involved in inflammatory pathways. For instance, a derivative targeting the JAK-STAT pathway displayed nanomolar potency, suggesting potential applications in autoimmune disease therapeutics. These findings were corroborated by a separate study in Bioorganic & Medicinal Chemistry Letters (2024), which reported similar results in cellular models.

Furthermore, computational docking studies have revealed that the trifluoromethoxy group enhances the binding affinity of the compound to hydrophobic pockets in target proteins, a feature that could be exploited for rational drug design. Molecular dynamics simulations have provided insights into the stability of these interactions, supporting the compound's potential as a scaffold for further optimization.

Despite these advancements, challenges remain in translating these findings into clinical applications. Issues such as bioavailability and metabolic stability of the compound and its derivatives need to be addressed in future studies. Ongoing research is exploring prodrug strategies and formulation techniques to overcome these limitations.

In conclusion, 4-[1-[4-(Trifluoromethoxy)phenyl]-1,2,4-triazol-3-yl]benzaldehyde (CAS: 1181214-29-8) represents a promising candidate for further investigation in drug discovery. Its unique chemical properties and demonstrated biological activity make it a valuable tool for developing novel therapeutics. Future studies should focus on optimizing its pharmacokinetic profile and expanding its therapeutic applications.